Cas no 299165-79-0 (1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)
299165-79-0 structure
Product Name:1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
CAS No:299165-79-0
MF:C15H17NO
MW:227.301584005356
CID:915808
PubChem ID:4254177
Update Time:2025-04-19
1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
- 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
- 1H-PYRROLE-2-CARBOXALDEHYDE,1-(4-BUTYLPHENYL)
- 299165-79-0
- BBL022084
- CS-0450666
- STK894799
- 1-(4-butylphenyl)pyrrole-2-carbaldehyde
- SB62767
- AKOS000101224
-
- Inchi: 1S/C15H17NO/c1-2-3-5-13-7-9-14(10-8-13)16-11-4-6-15(16)12-17/h4,6-12H,2-3,5H2,1H3
- InChI Key: XEXGMRGYTBBAKE-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN1C1C=CC(=CC=1)CCCC
Computed Properties
- Exact Mass: 227.13100
- Monoisotopic Mass: 227.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22.00000
- LogP: 3.63240
1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B922583-50mg |
1-(4-Butylphenyl)-1h-pyrrole-2-carbaldehyde |
299165-79-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B922583-100mg |
1-(4-Butylphenyl)-1h-pyrrole-2-carbaldehyde |
299165-79-0 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B922583-500mg |
1-(4-Butylphenyl)-1h-pyrrole-2-carbaldehyde |
299165-79-0 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM516361-1g |
1-(4-Butylphenyl)-1H-pyrrole-2-carbaldehyde |
299165-79-0 | 97% | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ3729-1G |
1-(4-butylphenyl)-1H-pyrrole-2-carbaldehyde |
299165-79-0 | 95% | 1g |
¥ 2,593.00 | 2023-04-13 | |
| Ambeed | A573604-1g |
1-(4-Butylphenyl)-1H-pyrrole-2-carbaldehyde |
299165-79-0 | 97% | 1g |
$193.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521333-1g |
1-(4-Butylphenyl)-1H-pyrrole-2-carbaldehyde |
299165-79-0 | 98% | 1g |
¥3889.00 | 2024-08-02 |
1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
299165-79-0 (1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE) Related Products
- 83935-45-9(1-(4-Acetylphenyl)-2,5-dimethylpyrrole)
- 87574-15-0(Ethanone, 1-(1-phenyl-1H-pyrrol-2-yl)-)
- 383136-02-5(1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde)
- 439094-81-2(1-(4-ACETYL-PHENYL)-1H-PYRROLE-2-CARBALDEHYDE)
- 95337-70-5(4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde)
- 37560-48-8(1-(2,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)
- 37560-49-9(1-(3,5-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)
- 30186-38-0(1-(4-methylphenyl)-1H-pyrrole-2-carbaldehyde)
- 37560-47-7(1-(2,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)
- 383135-96-4(1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk